Cas no 23250-48-8 (Benzene,1-(chloromethyl)-3,5-bis(1-methylethyl)-)

• Product Name: Benzene,1-(chloromethyl)-3,5-bis(1-methylethyl)-
• CAS No: 23250-48-8
• MF: C₁₃H₁₉Cl
• MW: 210.742963075638
• CID: 272991
• PubChem ID: 90042
• Update Time: 2025-04-19

Benzene,1-(chloromethyl)-3,5-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(chloromethyl)-3,5-bis(1-methylethyl)-
• α-Chloro-3,5-diisopropyltoluene
• 1-(Chloromethyl)-3,5-diisopropylbenzene
• Toluene, alpha-chloro-3,5-diisopropyl-
• 23250-48-8
• Benzene, 1-(chloromethyl)-3,5-bis(1-methylethyl)-
• 3,5-Diisopropylbenzyl chloride
• DTXSID6066866

• Inchi： 1S/C13H19Cl/c1-9(2)12-5-11(8-14)6-13(7-12)10(3)4/h5-7,9-10H,8H2,1-4H3
• InChI Key： NMWZQSCFUXEUOL-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=C(C=1)C(C)C)C(C)C

Computed Properties

• Exact Mass: 210.11767
• Monoisotopic Mass: 210.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.969
• Boiling Point: 262.3°C at 760 mmHg
• Flash Point: 109.7°C
• Refractive Index: 1.504
• PSA: 0